![molecular formula C27H15Cl2F3O3 B284678 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-one](/img/structure/B284678.png)
7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-one
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Overview
Description
7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-one, also known as DBCO-naphthyl-TFMK, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. This compound is a member of the coumarin family and has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology.
Mechanism of Action
The mechanism of action of 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK is not fully understood. However, it is believed to exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK has been shown to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects
7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of COX-2 and LOX, which are enzymes involved in the production of inflammatory mediators. In addition, 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK has been shown to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK in lab experiments is its ability to selectively label proteins with biotin. This allows researchers to study protein-protein interactions with a high degree of specificity. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are several future directions for research on 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK. One area of interest is the development of more efficient synthesis methods for this compound, which could lead to increased availability and lower costs. In addition, further studies are needed to fully understand the mechanism of action of 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK and its potential applications in the treatment of inflammatory diseases and cancer. Finally, there is a need for more research on the limitations of using this compound in lab experiments, and the development of new methods to overcome these limitations.
Synthesis Methods
The synthesis of 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK involves several steps, including the reaction of 3,4-dichlorobenzyl alcohol with 2-hydroxy-1-naphthaldehyde to form the corresponding Schiff base. This Schiff base is then reacted with 2-trifluoromethyl-4H-chromen-4-one to yield the final product. The synthesis of 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK is a complex process that requires careful attention to detail to ensure the purity and yield of the final product.
Scientific Research Applications
7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to have potent anti-inflammatory and anti-cancer properties. In addition, 7-[(3,4-dichlorobenzyl)oxy]-3-(1-naphthyl)-2-(trifluoromethyl)-4H-chromen-4-onel-TFMK has been used as a tool for studying protein-protein interactions, due to its ability to selectively label proteins with biotin.
Properties
Molecular Formula |
C27H15Cl2F3O3 |
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Molecular Weight |
515.3 g/mol |
IUPAC Name |
7-[(3,4-dichlorophenyl)methoxy]-3-naphthalen-1-yl-2-(trifluoromethyl)chromen-4-one |
InChI |
InChI=1S/C27H15Cl2F3O3/c28-21-11-8-15(12-22(21)29)14-34-17-9-10-20-23(13-17)35-26(27(30,31)32)24(25(20)33)19-7-3-5-16-4-1-2-6-18(16)19/h1-13H,14H2 |
InChI Key |
GQGXHPLMLYYEFZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=C(OC4=C(C3=O)C=CC(=C4)OCC5=CC(=C(C=C5)Cl)Cl)C(F)(F)F |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=C(OC4=C(C3=O)C=CC(=C4)OCC5=CC(=C(C=C5)Cl)Cl)C(F)(F)F |
Origin of Product |
United States |
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